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Compound of Interest

Compound Name: gamma-Oryzanol

Cat. No.: B8061711 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Gamma-oryzanol, a mixture of ferulic acid esters of sterols and triterpene alcohols, is a value-

added bioactive compound primarily extracted from rice bran oil.[1] Its constituent components

are of significant interest to the pharmaceutical and nutraceutical industries due to their potent

antioxidant, anti-inflammatory, and cholesterol-lowering properties.[1] This technical guide

provides an in-depth overview of the core physicochemical properties of the major components

of gamma-oryzanol, detailed experimental protocols for their characterization, and a

visualization of the key biological pathways they modulate.

Core Components and Physicochemical Data
Gamma-oryzanol is not a single compound but a composite of several molecules, with four

components typically being the most abundant: Cycloartenyl Ferulate, 24-Methylene

Cycloartanyl Ferulate, Campesteryl Ferulate, and β-Sitosteryl Ferulate.[1] The physicochemical

characteristics of these lipophilic molecules are critical for understanding their stability,

solubility, bioavailability, and for the development of effective extraction, purification, and

formulation strategies.

The quantitative physicochemical data for these primary components are summarized in the

table below for ease of comparison.
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Property
Cycloartenyl
Ferulate

24-Methylene
Cycloartanyl
Ferulate

Campesteryl
Ferulate

β-Sitosteryl
Ferulate

Molecular

Formula
C₄₀H₅₈O₄ C₄₁H₆₀O₄ C₃₈H₅₆O₄ C₃₉H₅₈O₄

Molecular Weight

( g/mol )
602.89 616.91 576.86 590.88

Appearance
White to off-white

powder/solid

White to off-white

solid powder

Colorless plate

crystals / White

solid

Solid

Melting Point

(°C)
150 - 151.5

Data not

consistently

available

164 - 168 131

Solubility

Soluble in

Chloroform,

Dichloromethane

, Ethyl Acetate,

DMSO, Acetone.

Soluble in DMSO

(≥12.5 mg/mL).

Slightly soluble in

Chloroform, Ethyl

Acetate,

Methanol.

Data not

consistently

available,

expected to be

similar to other

components

LogP (XLogP3-

AA)
12.1 13.2 11.1 11.6

(Data sourced from references[2][3][4][5][6][7][8][9][10])

Key Biological Signaling Pathways
The therapeutic potential of gamma-oryzanol components is linked to their ability to modulate

specific cellular signaling pathways. Two of the most well-documented pathways are the

activation of the Nrf2 antioxidant response and the inhibition of HMG-CoA reductase in

cholesterol synthesis.

Nrf2 Antioxidant Response Pathway
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Gamma-oryzanol has been shown to induce the nuclear translocation of the transcription

factor Nrf2 (Nuclear factor erythroid 2-related factor 2).[11] Under normal conditions, Nrf2 is

sequestered in the cytoplasm by Keap1. Upon activation by an inducer like gamma-oryzanol,
Nrf2 dissociates from Keap1, moves into the nucleus, and binds to the Antioxidant Response

Element (ARE). This initiates the transcription of a suite of protective genes, including Heme

Oxygenase-1 (HO-1) and NAD(P)H Quinone Dehydrogenase 1 (NQO1), which enhance the

cell's defense against oxidative stress.[11][12]

Caption: Gamma-Oryzanol activates the Nrf2 antioxidant pathway.

Cholesterol Metabolism Pathway
Gamma-oryzanol contributes to the regulation of cholesterol levels, in part, by inhibiting the

enzyme 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase.[13][14] This enzyme is the

rate-limiting step in the mevalonate pathway, which is responsible for the endogenous

synthesis of cholesterol. By reducing the activity of HMG-CoA reductase, gamma-oryzanol
components can decrease the overall production of cholesterol in the liver.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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